7,8-Dihydroyangonin
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Overview
Description
7,8-Dihydroyangonin is an aromatic ether and a member of 2-pyranones.
Scientific Research Applications
Mechanism of Reduction in Folate Derivatives : 7,8-Dihydrofolate's reduction to tetrahydrofolate has been examined using a model compound, which helps in understanding its mechanism and implications in biological reactions (Zakrzewski & Sansone, 1967).
Nuclear Magnetic Resonance Studies : Improved isolation methods for biopterin and neopterin, and their reduction to dihydro derivatives, have been developed, contributing to understanding their 7,8-dihydro structure through NMR spectra (Fukushima & Akino, 1968).
Neurogenesis and Antidepressant Effects : A study on a synthetic 7,8-dihydroxyflavone derivative suggests its potential for promoting neurogenesis and possessing potent antidepressant effects (Liu et al., 2010).
Kavalactones Isolation from Piper methysticum : The isolation of kavalactones, including 11-methoxy-5,6-dihydroyangonin from Piper methysticum, contributes to the understanding of these compounds' structures and potential medicinal applications (Dharmaratne et al., 2002).
Potential Treatment for Body and Brain Disorders : A review of 7,8-Dihydroxyflavone (7,8-DHF) suggests its emerging potential as a treatment for various brain and body pathologies, highlighting the need for clinical trials to establish its effectiveness in human treatment (Emili et al., 2020).
Antioxidant and Antitoxic Potential : A study on a compound linked with 7,8-Dihydroxyflavone shows its potential as a drug in redox-based therapeutics, exhibiting significant antioxidant and antitoxic effects in in vitro and in vivo assays (Mohankumar et al., 2020).
Binding of Benzo[a]pyrene Metabolites to Biomolecules : Research on benzo[a]pyrene metabolites demonstrates their binding properties to DNA, RNA, and proteins, contributing to understanding carcinogenesis and cellular reactions to environmental carcinogens (Koreeda et al., 1978).
Mitochondrial Biogenesis in Obesity Treatment : The compound 7,8-DHF has been studied for its role in promoting mitochondrial biogenesis in skeletal muscle, showing potential for treating obesity and related metabolic abnormalities (Wood et al., 2018).
Properties
CAS No. |
3155-52-0 |
---|---|
Molecular Formula |
C15H16O4 |
Molecular Weight |
260.28 g/mol |
IUPAC Name |
4-methoxy-6-[2-(4-methoxyphenyl)ethyl]pyran-2-one |
InChI |
InChI=1S/C15H16O4/c1-17-12-6-3-11(4-7-12)5-8-13-9-14(18-2)10-15(16)19-13/h3-4,6-7,9-10H,5,8H2,1-2H3 |
InChI Key |
CZCOHVXNUPVUBC-UHFFFAOYSA-N |
SMILES |
COC1=CC=C(C=C1)CCC2=CC(=CC(=O)O2)OC |
Canonical SMILES |
COC1=CC=C(C=C1)CCC2=CC(=CC(=O)O2)OC |
3155-52-0 | |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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